Cas no 931-18-0 (1,4-Dihydropyrazine-2,3-dione)

1,4-Dihydropyrazine-2,3-dione structure

Product Name:1,4-Dihydropyrazine-2,3-dione

CAS No:931-18-0

MF:C₄H₄N₂O₂

MW:112.086760520935

MDL:MFCD00085020

CID:797262

PubChem ID:2774693

Update Time:2024-10-26

1,4-Dihydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

- Pyrazine-2,3-diol
- 1,4-dihydropyrazine-2,3-dione
- 2,3-Pyrazinedione,1,4-dihydro-
- Pyrazine-2,3(1H,4H)-dione
- 1,4-dihydro-pyrazine-2,3-dione
- 2,3-dihydroxypirazine
- 2,3-Dihydroxy-pyrazin
- 2,3-dihydroxypyrazine
- 1,4-Dihydro-2,3-pyrazinedione (ACI)
- 2,3-Pyrazinediol (6CI, 7CI, 8CI)
- 931-18-0
- CS-0166868
- DTXSID10379178
- 221303-71-5
- 1,4-dihydro-2,3-pyrazinedione
- CS-0099468
- 2,3-pyrazinediol
- SCHEMBL250071
- AKOS005716809
- DS-5153
- HMS3435B02
- STL102616
- J-524072
- dihydroxypyrazine
- 2,3(1H,4H)-pyrazinedione
- AKOS016012996
- W18441
- CIGLZLCKRXOFQU-UHFFFAOYSA-N
- 2,3-Pyrazinedione, 1,4-dihydro-
- MFCD00275454
- C74124
- Pyrazinolone
- 1,4-Dihydropyrazine-2,3-dione
- MDL： MFCD00085020
- Inchi： 1S/C4H4N2O2/c7-3-4(8)6-2-1-5-3/h1-2H,(H,5,7)(H,6,8)
- InChI Key： CIGLZLCKRXOFQU-UHFFFAOYSA-N
- SMILES： O=C1C(=O)NC=CN1

Computed Properties

Exact Mass: 112.02700
Monoisotopic Mass: 112.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.2A^2
XLogP3: -1

Experimental Properties

Melting Point: 300 °C
PSA: 66.24000
LogP: -0.11220

1,4-Dihydropyrazine-2,3-dione Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dihydropyrazine-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	GQ180-250mg	Pyrazine-2,3-diol	931-18-0	95+%	250mg	873CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	GQ180-1g	Pyrazine-2,3-diol	931-18-0	95+%	1g	2194CNY	2021-05-07
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Apollo Scientific	OR21538-250mg	1,4-Dihydropyrazine-2,3-dione	931-18-0		250mg	£22.00	2025-02-19
Apollo Scientific	OR21538-1g	1,4-Dihydropyrazine-2,3-dione	931-18-0		1g	£44.00	2025-02-19
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Chemenu	CM168593-250mg	pyrazine-2,3-diol	931-18-0	95%+	250mg	$175	2021-08-05
Chemenu	CM168593-1g	pyrazine-2,3-diol	931-18-0	95%+	1g	$445	2021-08-05
Chemenu	CM168593-5g	pyrazine-2,3-diol	931-18-0	95%+	5g	$1213	2021-08-05

1,4-Dihydropyrazine-2,3-dione Production Method

Production Method 1

923-97-7

931-18-0

Reaction Conditions

1.1 Solvents: Acetic acid

Reference

: Pyrazines. I. Syntheses of 2,3-dihydroxypyrazines and their derivatives

Adachi, Jiro; Sato, Nobuhiro, Journal of Organic Chemistry, 1972, 37(2), 221-5

Production Method 2

43029-19-2

931-18-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid Solvents: Water

Reference

: Pyrazine derivatives. III. Pyrazine N-oxides and their reactions with phosphorus oxychloride

Bernardi, Luigi; Palamidessi, Giorgio; Leone, Anselmo; Larini, Giovanni, Gazzetta Chimica Italiana, 1961, 91, 1431-7

Production Method 3

931-18-0

Reaction Conditions

Reference

: Preparation of 3-benzyl-8-amino-1,2,4-triazolo[4,3-a]pyrazines as anticonvulsants

, European Patent Organization, , ,

Production Method 4

160315-20-8

931-18-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Solvents: Tetrahydrofuran

Reference

: 1,3-Dipolar cycloaddition reactions of benzonitrile oxide to 2(1H)-pyrazinone and its N- and O-methyl derivatives

Corsaro, Antonino; Chiacchio, Ugo; Pistara, Venerando; Perrini, Giancarlo, Heterocycles, 2000, 53(1), 69-80

Production Method 5

43029-19-2

931-18-0

Reaction Conditions

Reference

: Product class 14: pyrazines

Sato, N., Science of Synthesis, 2004, 16, 751-844

Production Method 6

923-98-8

931-18-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Ammonia Catalysts: Acetic acid

Reference

: Synthesis of heterocycles using aminoacetals

Bobbitt, James M.; Bourque, Andre J., Heterocycles, 1987, 25(1), 601-16

Production Method 7

931-18-0

Reaction Conditions

Reference

: Cephalosporins and their use

, Federal Republic of Germany, , ,

Production Method 8

931-18-0

Reaction Conditions

Reference

: 7-Amino-3-[1-(4-(un)substituted-2,3-dioxo-1,2,3,4-tetrahydropyrazinyl)]methylcephem-4-carboxylic acid

, Japan, , ,

1,4-Dihydropyrazine-2,3-dione Raw materials

1,4-Dihydropyrazine-2,3-dione Preparation Products

1,4-Dihydropyrazine-2,3-dione (931-18-0)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

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Cas no 931-18-0 (1,4-Dihydropyrazine-2,3-dione)

1,4-Dihydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,4-Dihydropyrazine-2,3-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,4-Dihydropyrazine-2,3-dione Pricemore >>

1,4-Dihydropyrazine-2,3-dione Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

1,4-Dihydropyrazine-2,3-dione Raw materials

1,4-Dihydropyrazine-2,3-dione Preparation Products

1,4-Dihydropyrazine-2,3-dione Related Literature

Related Categories

931-18-0 (1,4-Dihydropyrazine-2,3-dione) Related Products